Vanadyl citrate

Specification

• CAS No.: 16522-06-8
• Molecular Formula: C6H5O8V-
• Molecular Weight: 256.04 g/mol
• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylate;oxovanadium(2+)
• Standard InChI: InChI=1S/C6H8O7.O.V/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;/q;;+2/p-3
• Standard InChI Key: WFHSPNCGYSVLCW-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O=[V+2]
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O=[V+2]

Introduction

Structural Characteristics

Crystal Structure and Coordination Environment

X-ray crystallographic studies reveal that vanadyl-citrate complexes often form dimeric structures with the formula X₄[{VO(H₋₁Cit)}₂]·nH₂O, where H₋₁Cit represents the deprotonated citrate ligand (C₆H₄O₇⁴⁻) and X represents various counter cations such as K⁺, Na⁺, or NH₄⁺. These structures typically feature V₂O₂ dimers where the citrate ligands display variable coordination modes depending on solution pH.

For instance, at pH values around 8, sodium vanadyl citrate forms crystals in the space group P2₁/c with unit cell parameters: a = 11.3335(9) Å, b = 15.788(1) Å, c = 8.6960(6) Å, β = 104.874(3)°, and V = 1503.8(2) ų. The ammonium salt crystallizes in space group P1̄ with different unit cell parameters, highlighting how counter ions affect the crystal packing arrangement.

Magnetic Properties

Vanadyl citrate complexes exhibit intriguing magnetic behavior that depends on their structural configuration. At higher pH values (around 8), some vanadyl citrate complexes demonstrate ferromagnetic interactions between the vanadium(IV) centers. Conversely, at lower pH values (around 5), antiferromagnetic interactions predominate. This pH-dependent magnetic behavior offers potential applications in materials science and provides insight into the electronic structure of these compounds.

Synthesis and Interconversions

Preparation Methods

Vanadyl citrate can be synthesized through the reaction of vanadyl sulfate (VOSO₄) with citric acid in aqueous solution, with careful pH control to obtain the desired complex. The general synthesis involves:

• Dissolution of vanadyl sulfate in water

• Addition of citric acid in appropriate molar ratios

• Adjustment of pH using suitable bases (KOH, NaOH, or NH₄OH)

• Crystallization and isolation of the product

The pH of the reaction medium critically determines the nature and properties of the resulting vanadyl-citrate complex. At pH values around 8, complexes with the formula X₄[{VO(H₋₁Cit)}₂]·nH₂O form, while at pH values around 5, complexes with the formula X₃[{V₂O₂(H₋₁Cit)(Cit)}]·nH₂O predominate.

pH-Dependent Interconversions

A remarkable feature of vanadyl citrate complexes is their ability to interconvert between different structural forms based on pH changes. These interconversions are accompanied by alterations in the coordination mode of the citrate ligand and the spatial arrangement of the vanadyl centers. Such pH-responsive behavior is consistent with solution speciation studies and contributes significantly to understanding the behavior of vanadium in biological systems.

Analytical Characterization

Vanadyl citrate complexes can be characterized using multiple analytical techniques:

• FT-IR spectroscopy: Identifies characteristic vibrational modes of the metal-oxygen bonds and coordinated citrate ligand

• UV/Vis spectroscopy: Provides information about the d-d transitions of the V(IV) center

• EPR spectroscopy: Offers insight into the electronic structure and coordination environment

• Magnetic susceptibility measurements: Determines the nature of magnetic interactions between vanadium centers

• X-ray crystallography: Reveals the three-dimensional structure and packing arrangement

Biological Significance

Presence and Role in Biological Systems

Citrate is abundantly present in biological fluids and serves as a natural metal ion chelator, potentially coordinating with various metal ions including vanadium. The interaction between vanadyl ions and citrate is biologically relevant, as it may influence the bioavailability and transport of vanadium in living organisms. Vanadium itself participates in various biological processes, and its complexation with citrate may modulate these activities.

Therapeutic Applications

Anti-Diabetic Properties

Vanadium compounds have demonstrated significant potential as insulin mimetics, with vanadyl complexes showing particular promise in managing diabetes. While research specifically on vanadyl citrate is limited in the provided sources, studies on related vanadyl complexes, such as the vanadyl folate complex, provide valuable insights.

For example, research on a vanadyl folate complex showed significant improvement in various biological parameters relevant to diabetes pathology with minimal toxicity. Similar mechanisms likely apply to vanadyl citrate due to the shared vanadyl moiety, though the specific efficacy and safety profile may differ based on the ligand properties.

Parameter	Healthy Control	Diabetic (Untreated)	Vanadyl Complex Treatment
GPT enzyme activity (U/L)	72.33±6.61	111.50±7.44	98.50±4.34
Creatinine (mg/dL)	Not specified	1.14±0.18	0.72±0.11
LDH activity	Baseline	Significantly increased	11.50% decrease vs. untreated
G6PD activity	Normal	Decreased	Significantly increased vs. untreated
Hemoglobin levels	Normal	Decreased	14.36% increase vs. untreated

This data, derived from studies on vanadyl folate complex, suggests that vanadyl complexes generally demonstrate beneficial effects on liver function markers, kidney function indicators, and antioxidant enzyme activities, which may extend to vanadyl citrate.